1-[(1,3-dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3,4-dihydroquinolin-2(1H)-one

• IUPAC Name: 1-[(2,5-dimethyl-1,2,4-triazol-3-yl)methyl]-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C14H16N4O/c1-10-15-13(17(2)16-10)9-18-12-6-4-3-5-11(12)7-8-14(18)19/h3-6H,7-9H2,1-2H3
• InChI Key: LEXFLPJEQJIOAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)CN2C(=O)CCC3=CC=CC=C32)C
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

Synthesis Analysis

The synthesis of similar triazole and isoquinoline derivatives often involves cyclization reactions, starting from hydrazine derivatives and acetic or formic acids to create triazoloisoquinolines (G. Sidhu, S. Naqui, D. S. Iyengar, 1966). Moreover, the preparation of 1,2,4-triazoloquinazolinium betaines illustrates the reactivity of 1,2,4-triazole derivatives when subjected to specific conditions, leading to complex heterocyclic structures (Derek L. Crabb et al., 1999).

Molecular Structure Analysis

The molecular structure and vibrational analysis of compounds closely related to 1-[(1,3-Dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3,4-dihydroquinolin-2(1H)-one, such as triazolone derivatives, have been thoroughly studied using quantum chemical calculations and spectroscopic methods (H. Medetalibeyoğlu, H. Yüksek, G. Özdemir, 2019). These studies provide insights into the electronic, structural, and thermodynamic parameters that are crucial for understanding the inherent properties of the compound.

Chemical Reactions and Properties

The reactivity and interconversion of isoquinoline and triazoloisoquinoline derivatives demonstrate the compound's ability to undergo various chemical transformations. These include cyclization, methylation, and nucleophilic substitution, leading to the formation of structurally diverse heterocycles with different substituents (G. Sidhu, S. Naqui, D. S. Iyengar, 1966).

Physical Properties Analysis

The physical properties, such as vibrational frequencies, molecular electrostatic potential, and thermodynamic parameters of closely related molecules, have been determined through computational methods, providing valuable data on the stability and reactivity of the compound (H. Medetalibeyoğlu, H. Yüksek, G. Özdemir, 2019).

Chemical Properties Analysis

The synthesis and structural elucidation of similar compounds reveal their complex chemical behavior and the influence of different substituents on their chemical properties. For example, the preparation and rearrangement of triazoloquinazolinium betaines highlight the compound's versatile chemistry, including potential for various chemical reactions and the formation of novel heterocyclic structures (Derek L. Crabb et al., 1999).